Cas no 40469-85-0 ((3S)-3-amino-4-methyl-pentanoic acid)

(3S)-3-amino-4-methyl-pentanoic acid structure
40469-85-0 structure
Product Name:(3S)-3-amino-4-methyl-pentanoic acid
CAS No:40469-85-0
MF:C6H13NO2
MW:131.172921895981
MDL:MFCD01076233
CID:1037967
PubChem ID:439734
Update Time:2025-04-20

(3S)-3-amino-4-methyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-4-methylpentanoic acid
    • (S)-beta-homovaline
    • L-β-Hoval-OH
    • (S)-HOMO-BETA-VALINE
    • (3S)-3-amino-4-methylpentanoic acid
    • (3S)-(+)-3-Amino-4-methylpentanoic acid
    • (s)-3-amino-4-methyl-pentanoic acid
    • (3S)-beta-leucine
    • b-leucine
    • beta-Leucine
    • Pentanoic acid, 3-amino-4-methyl-, (3S)-
    • (S)-homo-beta-val
    • (S)-3-Isopropyl-beta-alanine
    • GLUJNGJDHCTUJY-YFKPBYRVSA-N
    • beta-2-Amino-4-methylvaleric acid
    • (3S)-3-amino-4-methyl-valeric acid
    • (3S)-3-amino-4-methyl-pentanoic acid
    • MDL： MFCD01076233
    • Inchi： 1S/C6H13NO2/c1-4(2)5(7)3-6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1
    • InChI Key： GLUJNGJDHCTUJY-YFKPBYRVSA-N
    • SMILES： OC(C[C@@H](C(C)C)N)=O

Computed Properties

  • Exact Mass: 131.09500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.035±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 202-210 °C (decomposition)
  • Boiling Point: 232.0±23.0 ºC (760 Torr),
  • Flash Point: 94.1±22.6 ºC,
  • Solubility: Dissolution (81 g/l) (25 º C),
  • PSA: 63.32000
  • LogP: 1.14470

(3S)-3-amino-4-methyl-pentanoic acid Security Information

(3S)-3-amino-4-methyl-pentanoic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(3S)-3-amino-4-methyl-pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LK658-200mg
(3S)-3-amino-4-methyl-pentanoic acid
 40469-85-0 97%
200mg
 ￥187.0 2022-07-29
TRC
A340850-50mg
(S)-3-amino-4-methylpentanoic acid
 40469-85-0
50mg
 $ 50.00 2022-06-08
TRC
A340850-100mg
(S)-3-amino-4-methylpentanoic acid
 40469-85-0
100mg
 $ 70.00 2022-06-08
TRC
A340850-500mg
(S)-3-amino-4-methylpentanoic acid
 40469-85-0
500mg
 $ 230.00 2022-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S97690-1g
(S)-3-Amino-4-methylpentanoic acid
 40469-85-0
1g
 ¥526.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S97690-250mg
(S)-3-Amino-4-methylpentanoic acid
 40469-85-0
250mg
 ¥196.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S97690-5g
(S)-3-Amino-4-methylpentanoic acid
 40469-85-0
5g
 ¥2716.0 2021-09-04
abcr
AB284885-250 mg
(S)-3-Amino-4-methyl-pentanoic acid, 97%; .
 40469-85-0 97%
250 mg
 €91.10 2023-07-20
abcr
AB284885-1 g
(S)-3-Amino-4-methyl-pentanoic acid, 97%; .
 40469-85-0 97%
1 g
 €186.90 2023-07-20
abcr
AB284885-5 g
(S)-3-Amino-4-methyl-pentanoic acid, 97%; .
 40469-85-0 97%
5g
 €631.50 2023-02-04

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